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Compound of Interest

Compound Name: propachlor ESA

Cat. No.: B044558 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of

propachlor ethane sulfonic acid (ESA), the accuracy of analytical standards is paramount for

reliable quantification and data integrity. This guide provides a comparative overview of

commercially available propachlor ESA analytical standards and presents a validated

experimental protocol for their use in environmental sample analysis.

Comparison of Propachlor ESA Analytical Standards
The selection of a suitable analytical standard is a critical first step in any quantitative analysis.

The following table summarizes the specifications of propachlor ESA analytical standards

available from prominent suppliers. All listed products are intended for use as reference

materials in analytical laboratories.[1]
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Supplier
Product
Name

CAS
Number

Format/Matr
ix

Purity/Grad
e

Certificatio
n

AccuStandar

d

Propachlor

ESA Sodium

Salt

947601-88-9
100 µg/mL in

Methanol
Not specified

Certified

Reference

Material

(17034

Class)[2]

LGC

Standards

Propachlor

ESA Sodium

Salt

947601-88-9

Neat solid (25

mg, 100 mg,

250 mg)

Not specified

Certificate of

Analysis

available[3]

Sigma-

Aldrich

Propachlor

ESA

PESTANAL®

947601-88-9 Neat solid
Analytical

standard

PESTANAL®,

Quality Level

100[4]

HPC

Standards

Propachlor

ESA sodium

salt

Not specified

High-purity

reference

material

High-purity

Tested to

meet

international

quality

requirements[

1]

Note: The purity of the standards is a critical factor for accuracy. While not always explicitly

stated in online summaries, it is typically detailed in the Certificate of Analysis provided by the

supplier. Users should always consult this document for precise purity values and uncertainty

estimates.

Experimental Protocol: Analysis of Propachlor ESA
in Water
The following is a detailed methodology for the determination of propachlor ESA in water,

adapted from a validated method developed by the U.S. Geological Survey (USGS). This

method, which employs online solid-phase extraction (SPE) followed by liquid

chromatography/mass spectrometry (LC/MS), is suitable for assessing the performance of

propachlor ESA analytical standards.[5]
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1. Scope: This method is applicable to the determination of dissolved-phase propachlor ESA
in natural water samples (groundwater and surface water).[5][6]

2. Principle: A filtered water sample is passed through an octadecylsilane (C18) solid-phase

extraction cartridge, where propachlor ESA is retained. The analyte is then eluted from the

cartridge and analyzed by LC/MS.[5]

3. Reagents and Standards:

Propachlor ESA analytical standard: A certified reference standard from a reputable

supplier.

Reagent water: High-purity water, free of interfering substances.

Methanol, acetonitrile, and other solvents: HPLC or LC/MS grade.

Formic acid and ammonium acetate: For mobile phase preparation.

4. Instrumentation:

Automated online SPE system.

High-performance liquid chromatograph (HPLC) coupled to a mass spectrometer (MS).

Analytical column: C18 or equivalent.

5. Procedure:

Sample Preparation: Filter water samples to remove suspended particulate matter.[6]

Online SPE:

Condition the SPE cartridge with methanol followed by reagent water.

Load a specific volume (e.g., 10 mL) of the filtered water sample onto the cartridge.[5]

Wash the cartridge to remove interfering substances.
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Elute the trapped propachlor ESA with an appropriate solvent mixture directly into the

LC/MS system.

LC/MS Analysis:

Perform chromatographic separation using a suitable gradient of mobile phases (e.g.,

acetonitrile and water with formic acid or ammonium acetate).

Detect and quantify propachlor ESA using the mass spectrometer, typically in selected

ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for enhanced selectivity

and sensitivity.

Calibration: Prepare a series of calibration standards by diluting the propachlor ESA
analytical standard stock solution in reagent water or a matrix blank. Analyze these

standards to generate a calibration curve from which the concentration in unknown samples

can be determined.

6. Method Performance: The USGS method validation provides the following performance

data, which can serve as a benchmark for laboratories implementing this procedure:[5]

Method Detection Limits (MDLs): Ranged from 0.004 to 0.051 µg/L for acetamide herbicides

and their degradation products.[5]

Mean Recoveries:

In ground- and surface-water samples, mean recoveries for propachlor and its degradation

products ranged from 62.3% to 117.4%.[5][6]

In reagent-water samples, mean recoveries ranged from 90.3% to 118.3%.[5]

The overall mean of the mean recoveries across all matrices and spiking levels ranged

from 89.9% to 100.7%.[5]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the analytical workflow for the determination

of propachlor ESA in water samples using a certified analytical standard.
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Caption: Workflow for Propachlor ESA Analysis.

This guide provides a framework for assessing the accuracy of propachlor ESA analytical

standards by comparing available products and detailing a validated analytical method. By

selecting a high-quality, certified standard and implementing a robust analytical procedure,

researchers can ensure the reliability and accuracy of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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